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For Researchers, Scientists, and Drug Development Professionals

Introduction
Forosamine and mycaminose are two naturally occurring amino sugars that are integral

components of various clinically significant macrolide antibiotics. Their distinct structural

features play a crucial role in the biological activity and pharmacokinetic properties of the

parent compounds. This guide provides a detailed comparison of the structural and

physicochemical properties of forosamine and mycaminose, supported by general

experimental protocols for their characterization.

Structural and Physicochemical Comparison
Forosamine and mycaminose, while both classified as amino sugars, exhibit fundamental

differences in their chemical structures. These differences, summarized in the table below,

influence their chemical reactivity and biological function.
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Feature Forosamine Mycaminose

Molecular Formula C₈H₁₇NO₂[1][2] C₈H₁₇NO₄[3][4]

Molecular Weight 159.23 g/mol [1][2] 191.22 g/mol [3]

Systematic Name
(4S,5R)-4-(dimethylamino)-5-

hydroxyhexanal[1]

(2R,3S,4S,5R)-3-

(dimethylamino)-2,4,5-

trihydroxyhexanal[3]

Sugar Classification
2,3,4,6-Tetradeoxy-D-erythro-

hexose[1]
3,6-Dideoxy-D-glucose[3]

Functional Groups
1 Aldehyde, 1 Hydroxyl, 1

Dimethylamino

1 Aldehyde, 3 Hydroxyls, 1

Dimethylamino

Position of Dimethylamino

Group
C-4[1] C-3[3]

Number of Hydroxyl Groups One (at C-5)[1] Three (at C-2, C-4, C-5)[3]

Natural Occurrence
Component of spiramycin and

spinosyn antibiotics[1][5]

Component of tylosin and

other macrolide antibiotics[6]

Structural Diagrams
The structural disparities between forosamine and mycaminose are visually represented in the

following diagrams.

Forosamine

Mycaminose

forosamine

mycaminose
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Caption: Chemical structures of Forosamine and Mycaminose.

Key Structural Differences

Forosamine
(C₈H₁₇NO₂)

Degree of Deoxygenation:
Forosamine is a tetradeoxyhexose.
Mycaminose is a dideoxyhexose.

Mycaminose
(C₈H₁₇NO₄)

Position of Dimethylamino Group:
C-4 in Forosamine.
C-3 in Mycaminose.

Hydroxylation Pattern:
One hydroxyl group in Forosamine.

Three hydroxyl groups in Mycaminose.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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